Cas no 881675-94-1 (1H-Pyrrole-3-carboxaldehyde, 2-methyl-1-(phenylsulfonyl)-)

• Product Name: 1H-Pyrrole-3-carboxaldehyde, 2-methyl-1-(phenylsulfonyl)-
• CAS No: 881675-94-1
• MF: C₁₂H₁₁NO₃S
• MW: 249.285641908646
• CID: 1917019
• PubChem ID: 86232824
• Update Time: 2025-04-21

1H-Pyrrole-3-carboxaldehyde, 2-methyl-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxaldehyde, 2-methyl-1-(phenylsulfonyl)-
• DB-217443
• 2-Methyl-1-(phenylsulfonyl)-1H-pyrrole-3-carbaldehyde
• ZUENEAMLCFHRCB-UHFFFAOYSA-N
• 881675-94-1
• SCHEMBL1156250

• Inchi： 1S/C12H11NO3S/c1-10-11(9-14)7-8-13(10)17(15,16)12-5-3-2-4-6-12/h2-9H,1H3
• InChI Key： ZUENEAMLCFHRCB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=CC(C=O)=C1C)(=O)=O

Computed Properties

• Exact Mass: 249.04596439Da
• Monoisotopic Mass: 249.04596439Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.5Ų